2-methyl-4-[4-(1-pyrrolidinylcarbonyl)phenyl]-1,3-thiazole

• IUPAC Name: [4-(2-methyl-1,3-thiazol-4-yl)phenyl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C15H16N2OS/c1-11-16-14(10-19-11)12-4-6-13(7-5-12)15(18)17-8-2-3-9-17/h4-7,10H,2-3,8-9H2,1H3
• InChI Key: PWKRWLDLIVJEEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC=C(C=C2)C(=O)N3CCCC3
• Molecular Formula: C15H16N2OS
• Molecular Weight: 272.4 g/mol
• Solubility: >40.9 [ug/mL] (The mean of the results at pH 7.4)

Description

2-methyl-4-[4-(1-pyrrolidinylcarbonyl)phenyl]-1,3-thiazole, also known as PTC-209, is a small molecule inhibitor that has shown potential in cancer therapy. It was first discovered in 2010 by a group of researchers at the University of Texas Southwestern Medical Center. Since then, it has been extensively studied for its mechanism of action and potential therapeutic applications.

Mechanism of Action

2-methyl-4-[4-(1-pyrrolidinylcarbonyl)phenyl]-1,3-thiazole works by binding to the N-terminal domain of BMI-1, preventing its interaction with other proteins and inhibiting its activity. This leads to the downregulation of genes involved in cell proliferation, survival, and metastasis, ultimately resulting in apoptosis of cancer cells.
Biochemical and Physiological Effects:
2-methyl-4-[4-(1-pyrrolidinylcarbonyl)phenyl]-1,3-thiazole has been shown to have a specific effect on cancer cells, with minimal toxicity to normal cells. It has been demonstrated to induce apoptosis in cancer cells, inhibit tumor growth, and reduce metastasis in animal models. 2-methyl-4-[4-(1-pyrrolidinylcarbonyl)phenyl]-1,3-thiazole has also been shown to sensitize cancer cells to other chemotherapeutic agents, making it a potential candidate for combination therapy.

Advantages and Limitations for Lab Experiments

2-methyl-4-[4-(1-pyrrolidinylcarbonyl)phenyl]-1,3-thiazole has several advantages for lab experiments, including its specificity for BMI-1 and its ability to induce apoptosis in cancer cells. However, 2-methyl-4-[4-(1-pyrrolidinylcarbonyl)phenyl]-1,3-thiazole has limitations, including its poor solubility in water and its instability in solution, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on 2-methyl-4-[4-(1-pyrrolidinylcarbonyl)phenyl]-1,3-thiazole. One area of focus is the development of more stable and soluble analogs of 2-methyl-4-[4-(1-pyrrolidinylcarbonyl)phenyl]-1,3-thiazole that can be used in clinical trials. Another area of research is the identification of biomarkers that can predict response to 2-methyl-4-[4-(1-pyrrolidinylcarbonyl)phenyl]-1,3-thiazole therapy. Additionally, combination therapy with 2-methyl-4-[4-(1-pyrrolidinylcarbonyl)phenyl]-1,3-thiazole and other chemotherapeutic agents is an area of active investigation. Finally, further studies are needed to fully understand the mechanism of action of 2-methyl-4-[4-(1-pyrrolidinylcarbonyl)phenyl]-1,3-thiazole and its potential applications in cancer therapy.

Scientific Research Applications

2-methyl-4-[4-(1-pyrrolidinylcarbonyl)phenyl]-1,3-thiazole has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the activity of BMI-1, a protein that is overexpressed in many types of cancer and is associated with tumor growth and metastasis. Studies have demonstrated that 2-methyl-4-[4-(1-pyrrolidinylcarbonyl)phenyl]-1,3-thiazole can induce apoptosis (programmed cell death) in cancer cells and inhibit tumor growth in animal models.